Cas no 82064-38-8 (Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester)
82064-38-8 structure
Product Name:Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester
CAS No:82064-38-8
MF:C18H34O6
MW:346.458966732025
CID:699697
PubChem ID:12892184
Update Time:2025-04-19
Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester
- diheptan-4-yl (2R,3R)-2,3-dihydroxybutanedioate
- 82064-38-8
- DTXSID20512433
-
- Inchi: 1S/C18H34O6/c1-5-9-13(10-6-2)23-17(21)15(19)16(20)18(22)24-14(11-7-3)12-8-4/h13-16,19-20H,5-12H2,1-4H3/t15-,16-/m1/s1
- InChI Key: XDCSODMMJNWPAU-HZPDHXFCSA-N
- SMILES: O(C([C@@H]([C@H](C(=O)OC(CCC)CCC)O)O)=O)C(CCC)CCC
Computed Properties
- Exact Mass: 346.23553880g/mol
- Monoisotopic Mass: 346.23553880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 15
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 93.1Ų
Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
82064-38-8 (Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester) Related Products
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- 7554-28-1(Diethyl D-Malate)
- 691-84-9(Diethyl L-(-)-Malate)
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